Cas no 105175-06-2 (1-(3-Methoxyisoxazol-5-YL)ethan-1-OL)

1-(3-Methoxyisoxazol-5-YL)ethan-1-OL is a versatile isoxazole derivative characterized by its methoxy and hydroxyl functional groups, which enhance its reactivity and utility in synthetic chemistry. This compound serves as a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals due to its stable isoxazole core and modifiable substituents. The presence of both electron-donating (methoxy) and polar (hydroxyl) groups allows for selective functionalization, making it suitable for coupling reactions and further derivatization. Its well-defined structure and high purity ensure consistent performance in research and industrial applications, particularly in the development of bioactive molecules.
1-(3-Methoxyisoxazol-5-YL)ethan-1-OL structure
105175-06-2 structure
Product Name:1-(3-Methoxyisoxazol-5-YL)ethan-1-OL
CAS No:105175-06-2
MF:C6H9NO3
MW:143.140561819077
MDL:MFCD30166254
CID:5205561
PubChem ID:21292279
Update Time:2026-03-06

1-(3-Methoxyisoxazol-5-YL)ethan-1-OL Chemical and Physical Properties

Names and Identifiers

    • 1-(3-METHOXYISOXAZOL-5-YL)ETHAN-1-OL
    • 3-methoxy-5-(1-hydroxyethyl)-isoxazole
    • 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL
    • MDL: MFCD30166254
    • Inchi: 1S/C6H9NO3/c1-4(8)5-3-6(9-2)7-10-5/h3-4,8H,1-2H3
    • InChI Key: IMQBNBRDISHLEL-UHFFFAOYSA-N
    • SMILES: O1C(=CC(=N1)OC)C(C)O

Computed Properties

  • Exact Mass: 143.058243149g/mol
  • Monoisotopic Mass: 143.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 55.5

1-(3-Methoxyisoxazol-5-YL)ethan-1-OL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB555734-10 mg
1-(3-Methoxyisoxazol-5-yl)ethan-1-ol, 90%; .
105175-06-2 90%
10mg
€247.30 2023-03-01
abcr
AB555734-50 mg
1-(3-Methoxyisoxazol-5-yl)ethan-1-ol, 90%; .
105175-06-2 90%
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€621.30 2023-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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¥5282.0 2023-04-06
AstaTech
98349-10/MG
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$119 2023-09-19
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$339 2023-09-19
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98349-250/MG
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105175-06-2 93%
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abcr
AB555734-10mg
1-(3-Methoxyisoxazol-5-yl)ethan-1-ol, 90%; .
105175-06-2 90%
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€241.40 2024-08-02
abcr
AB555734-50mg
1-(3-Methoxyisoxazol-5-yl)ethan-1-ol, 90%; .
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Additional information on 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL

Recent Advances in the Study of 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL (CAS: 105175-06-2): A Comprehensive Research Brief

1-(3-Methoxyisoxazol-5-YL)ethan-1-OL (CAS: 105175-06-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an up-to-date overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the role of 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL as a key intermediate in the synthesis of various bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of isoxazole-containing scaffolds, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The study reported a novel synthetic route that improves yield and purity, making it more feasible for large-scale production.

In addition to its synthetic applications, 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL has been investigated for its direct biological effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. The results indicated moderate inhibitory activity, suggesting that further structural modifications could enhance its efficacy. This finding opens new avenues for the development of anti-inflammatory agents based on this compound.

Another area of interest is the compound's role in targeted drug delivery systems. Research published in Advanced Drug Delivery Reviews (2023) discussed the incorporation of 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL into nanoparticle formulations to improve the solubility and bioavailability of poorly water-soluble drugs. The study demonstrated promising results in preclinical models, highlighting its potential as a versatile excipient in pharmaceutical formulations.

Despite these advancements, challenges remain in the clinical translation of 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL-based therapies. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's properties through structural analogs and hybrid molecules, as evidenced by recent patents filed in this domain.

In conclusion, 1-(3-Methoxyisoxazol-5-YL)ethan-1-OL (CAS: 105175-06-2) represents a promising candidate in the field of chemical biology and drug development. Its multifaceted applications—from synthetic intermediate to potential therapeutic agent—underscore its importance in contemporary research. Continued exploration of its properties and mechanisms will likely yield further breakthroughs, paving the way for innovative treatments in various disease areas.

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